Cas no 1105196-80-2 (1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1105196-80-2
• MF: C₁₄H₁₄ClN₅O
• MW: 303.746860980988
• CID: 4560705
• PubChem ID: 33677421
• Update Time: 2024-11-05

1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-Amino-ethyl)-5-(4-chloro-benzyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]-1,5-dihydro-
• 1-(2-aminoethyl)-5-[(4-chlorophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• F2135-0828
• 1-(2-aminoethyl)-5-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AKOS005206686
• 1105196-80-2
• CCG-305276

• Inchi： 1S/C14H14ClN5O/c15-11-3-1-10(2-4-11)8-19-9-17-13-12(14(19)21)7-18-20(13)6-5-16/h1-4,7,9H,5-6,8,16H2
• InChI Key： OGPDGLLJCYSPIF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C2C=NN(CCN)C=2N=1

Computed Properties

• Exact Mass: 303.0886878g/mol
• Monoisotopic Mass: 303.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines